5-alpha-Androstan-17-one, 3-alpha-acetoxy-16-beta-pipecolinio-2-beta-piperidino-, bromide
5-alpha-Androstan-17-one, 3-alpha-acetoxy-16-beta-pipecolinio-2-beta-piperidino-, bromide
Brand Name:
Vulcanchem
CAS No.:
50587-93-4
VCID:
VC0027558
InChI:
InChI=1S/C32H53N2O3.BrH/c1-22(35)37-29-19-23-11-12-24-25(32(23,3)21-27(29)33-15-7-5-8-16-33)13-14-31(2)26(24)20-28(30(31)36)34(4)17-9-6-10-18-34;/h23-29H,5-21H2,1-4H3;1H/q+1;/p-1/t23-,24?,25?,26?,27-,28-,29-,31-,32-;/m0./s1
SMILES:
CC(=O)OC1CC2CCC3C(C2(CC1N4CCCCC4)C)CCC5(C3CC(C5=O)[N+]6(CCCCC6)C)C.[Br-]
Molecular Formula:
C₃₂H₅₃BrN₂O₃
Molecular Weight:
593.7 g/mol
5-alpha-Androstan-17-one, 3-alpha-acetoxy-16-beta-pipecolinio-2-beta-piperidino-, bromide
CAS No.: 50587-93-4
Reference Standards
VCID: VC0027558
Molecular Formula: C₃₂H₅₃BrN₂O₃
Molecular Weight: 593.7 g/mol
| CAS No. | 50587-93-4 |
|---|---|
| Product Name | 5-alpha-Androstan-17-one, 3-alpha-acetoxy-16-beta-pipecolinio-2-beta-piperidino-, bromide |
| Molecular Formula | C₃₂H₅₃BrN₂O₃ |
| Molecular Weight | 593.7 g/mol |
| IUPAC Name | [(2S,3S,5S,10S,13S,16S)-10,13-dimethyl-16-(1-methylpiperidin-1-ium-1-yl)-17-oxo-2-piperidin-1-yl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate;bromide |
| Standard InChI | InChI=1S/C32H53N2O3.BrH/c1-22(35)37-29-19-23-11-12-24-25(32(23,3)21-27(29)33-15-7-5-8-16-33)13-14-31(2)26(24)20-28(30(31)36)34(4)17-9-6-10-18-34;/h23-29H,5-21H2,1-4H3;1H/q+1;/p-1/t23-,24?,25?,26?,27-,28-,29-,31-,32-;/m0./s1 |
| Standard InChIKey | NTJLDTOFIAZONV-VLENUTSUSA-M |
| Isomeric SMILES | CC(=O)O[C@H]1C[C@@H]2CCC3C([C@]2(C[C@@H]1N4CCCCC4)C)CC[C@]5(C3C[C@@H](C5=O)[N+]6(CCCCC6)C)C.[Br-] |
| SMILES | CC(=O)OC1CC2CCC3C(C2(CC1N4CCCCC4)C)CCC5(C3CC(C5=O)[N+]6(CCCCC6)C)C.[Br-] |
| Canonical SMILES | CC(=O)OC1CC2CCC3C(C2(CC1N4CCCCC4)C)CCC5(C3CC(C5=O)[N+]6(CCCCC6)C)C.[Br-] |
| Synonyms | 1-[(2β,3α,5α,16β)-3-(Acetyloxy)-17-oxo-2-(1-piperidinyl)androstan-16-yl]-1-methylpiperidinium Bromide_x000B_ |
| PubChem Compound | 3039395 |
| Last Modified | Nov 11 2021 |
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